Cas no 886593-56-2 (2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one)

2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one is a synthetic organic compound belonging to the dihydroisoquinolinone class, characterized by its fused bicyclic structure. This heterocyclic scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in bioactive molecules. The benzyl and phenyl substituents enhance its lipophilicity, which may influence binding affinity in biological systems. Its rigid framework offers stability, making it a valuable intermediate for the development of novel therapeutic agents, particularly in CNS and anticancer research. The compound's synthetic versatility allows for further functionalization, enabling structure-activity relationship studies. High purity grades are available for research applications, ensuring reproducibility in experimental settings.
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one structure
886593-56-2 structure
Product Name:2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
CAS No:886593-56-2
MF:C22H19NO
MW:313.392365694046
CID:1092847
PubChem ID:69667290
Update Time:2025-10-16

2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
    • 2-benzyl-7-phenyl-3,4-dihydroisoquinolin-1-one
    • SCHEMBL6109465
    • 2-benzyl-7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one
    • 886593-56-2
    • Inchi： 1S/C22H19NO/c24-22-21-15-20(18-9-5-2-6-10-18)12-11-19(21)13-14-23(22)16-17-7-3-1-4-8-17/h1-12,15H,13-14,16H2
    • InChI Key： VIWDZEYSILSWSE-UHFFFAOYSA-N
    • SMILES： O=C1C2C=C(C3C=CC=CC=3)C=CC=2CCN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 313.146664230g/mol
  • Monoisotopic Mass: 313.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.3Ų

2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM143504-1g
2-benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
 886593-56-2 95%
1g
 $720 2021-08-05
Chemenu
CM143504-1g
2-benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
 886593-56-2 95%
1g
 $*** 2023-05-29
Alichem
A189004984-1g
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
 886593-56-2 95%
1g
 $620.00 2023-08-31
Crysdot LLC
CD11030892-1g
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
 886593-56-2 95+%
1g
 $762 2024-07-18

2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one Related Literature

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